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Compound of Interest

Compound Name: 4,4-Difluorocyclohexanone

Cat. No.: B151909 Get Quote

Essential Safety and Handling Guide for 4,4-
Difluorocyclohexanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

4,4-Difluorocyclohexanone (CAS No. 22515-18-0). Adherence to these procedures is

essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Immediate Precautions
4,4-Difluorocyclohexanone is a chemical that poses several hazards. It is known to cause

skin irritation, serious eye irritation, and may lead to respiratory irritation[1][2][3][4]. It is

classified as a combustible solid. Therefore, it is imperative to handle this compound with

appropriate personal protective equipment and in a well-ventilated area[1][2][3].
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Hazard Statement GHS Classification

Causes skin irritation Skin Irritation, Category 2

Causes serious eye irritation Serious Eye Irritation, Category 2/2A

May cause respiratory irritation
Specific target organ toxicity — single exposure,

Category 3

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 4,4-
Difluorocyclohexanone to minimize exposure and ensure personal safety.

PPE Category Specification

Eye/Face Protection

Safety glasses with side-shields conforming to

EN166 or NIOSH-approved safety goggles. A

face shield is recommended where splashing is

a risk[1][2].

Skin Protection

Chemical-resistant gloves (materials to be

selected based on breakthrough time).

Impervious clothing or a lab coat should be worn

to prevent skin contact[1][2].

Respiratory Protection

To be used in case of inadequate ventilation or

when dust/aerosols may be generated. A

NIOSH-approved respirator is recommended[2].

Foot Protection Safety shoes are recommended[2].

Operational Plan: Handling and Storage
Handling:

Avoid contact with skin and eyes[1].
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Avoid the formation of dust and aerosols[1].

Ensure adequate exhaust ventilation where the chemical is handled[1].

Do not eat, drink, or smoke when using this product[2].

Wash hands thoroughly after handling[3].

Storage:

Keep the container tightly closed in a dry and well-ventilated place[1][3].

Store in a cool place[1].

Store locked up[2][3].

Emergency Procedures
Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

you feel unwell[2][3].

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and wash it before reuse. If skin

irritation occurs, get medical advice[2][3].

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical attention[1][2][3].

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards. Seek

medical attention if you feel unwell[3].

Disposal Plan
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All waste materials, including contaminated PPE and empty containers, must be treated as

hazardous waste.

Chemical Disposal: Dispose of the contents at an approved waste disposal plant[2][3]. Do

not let the product enter drains[1].

Container Disposal: Dispose of the container in accordance with licensed collector's sorting

instructions[2].

Labeling: All hazardous waste containers must be clearly labeled with "HAZARDOUS

WASTE" and the chemical name[5].

Storage of Waste: Keep waste containers tightly capped and segregate them according to

compatibility[5].

Workflow for Handling 4,4-Difluorocyclohexanone
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Caption: Workflow for the safe handling and disposal of 4,4-Difluorocyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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